Cas no 1261830-35-6 (5-Chloromethyl-2-fluoro-4'-(trifluoromethoxy)biphenyl)

5-Chloromethyl-2-fluoro-4'-(trifluoromethoxy)biphenyl is a fluorinated biphenyl derivative with a chloromethyl substituent, offering versatility as an intermediate in organic synthesis. Its trifluoromethoxy and fluoro groups enhance electron-withdrawing properties, making it valuable for constructing complex molecules in pharmaceuticals and agrochemicals. The chloromethyl moiety provides a reactive site for further functionalization, enabling efficient derivatization. The compound's structural features contribute to improved metabolic stability and lipophilicity in target applications. It is particularly useful in cross-coupling reactions and as a building block for bioactive compounds. Proper handling is required due to its reactivity, and storage should be under inert conditions to maintain stability.
5-Chloromethyl-2-fluoro-4'-(trifluoromethoxy)biphenyl structure
1261830-35-6 structure
Product Name:5-Chloromethyl-2-fluoro-4'-(trifluoromethoxy)biphenyl
CAS No:1261830-35-6
MF:C14H9ClF4O
MW:304.667277097702
CID:4990237
Update Time:2025-06-11

5-Chloromethyl-2-fluoro-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

    • 5-Chloromethyl-2-fluoro-4'-(trifluoromethoxy)biphenyl
    • Inchi: 1S/C14H9ClF4O/c15-8-9-1-6-13(16)12(7-9)10-2-4-11(5-3-10)20-14(17,18)19/h1-7H,8H2
    • InChI Key: FYTXZSLYEOQKJN-UHFFFAOYSA-N
    • SMILES: ClCC1=CC=C(C(=C1)C1C=CC(=CC=1)OC(F)(F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 302
  • XLogP3: 5.2
  • Topological Polar Surface Area: 9.2

5-Chloromethyl-2-fluoro-4'-(trifluoromethoxy)biphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011012038-250mg
5-Chloromethyl-2-fluoro-4'-(trifluoromethoxy)biphenyl
1261830-35-6 97%
250mg
494.40 USD 2021-07-04
Alichem
A011012038-500mg
5-Chloromethyl-2-fluoro-4'-(trifluoromethoxy)biphenyl
1261830-35-6 97%
500mg
815.00 USD 2021-07-04
Alichem
A011012038-1g
5-Chloromethyl-2-fluoro-4'-(trifluoromethoxy)biphenyl
1261830-35-6 97%
1g
1,445.30 USD 2021-07-04

Additional information on 5-Chloromethyl-2-fluoro-4'-(trifluoromethoxy)biphenyl

Research Brief on 5-Chloromethyl-2-fluoro-4'-(trifluoromethoxy)biphenyl (CAS: 1261830-35-6) in Chemical Biology and Pharmaceutical Applications

The compound 5-Chloromethyl-2-fluoro-4'-(trifluoromethoxy)biphenyl (CAS: 1261830-35-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the role of 5-Chloromethyl-2-fluoro-4'-(trifluoromethoxy)biphenyl as a key intermediate in the synthesis of bioactive molecules. Its trifluoromethoxy and chloromethyl functional groups make it a versatile building block for the development of novel pharmaceuticals, particularly in the areas of anti-inflammatory and anticancer agents. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to optimize its production and enhance its purity for pharmaceutical applications.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its efficacy in inhibiting certain kinases involved in inflammatory responses. Another study, featured in Bioorganic & Medicinal Chemistry Letters, explored its role in enhancing the bioavailability of co-administered drugs, suggesting its utility in combination therapies.

The safety profile and pharmacokinetic properties of 5-Chloromethyl-2-fluoro-4'-(trifluoromethoxy)biphenyl have also been investigated. Preliminary toxicology data indicate a favorable safety margin, though further studies are required to fully assess its long-term effects. Researchers are particularly interested in its metabolic stability and potential for targeted drug delivery, given its ability to penetrate cellular membranes effectively.

Looking ahead, the compound's applications extend beyond traditional small-molecule drugs. Its structural features make it a candidate for use in PROTACs (Proteolysis Targeting Chimeras) and other emerging therapeutic modalities. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, signaling its growing importance in drug discovery.

In conclusion, 5-Chloromethyl-2-fluoro-4'-(trifluoromethoxy)biphenyl represents a promising chemical entity with multiple applications in pharmaceutical research. Continued investigation into its mechanism of action and optimization of its derivatives will likely yield valuable insights for the development of next-generation therapeutics. Researchers are encouraged to explore its potential in addressing unmet medical needs, particularly in areas requiring targeted molecular interventions.

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